Cas no 10040-95-6 (1-(4-Methoxyphenyl)imidazole)

1-(4-Methoxyphenyl)imidazole structure
1-(4-Methoxyphenyl)imidazole structure
Product Name:1-(4-Methoxyphenyl)imidazole
CAS No:10040-95-6
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD00060492
CID:48334
PubChem ID:24869371
Update Time:2024-11-04

1-(4-Methoxyphenyl)imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)-1H-imidazole
    • 4-(Imidazol-1-yl)anizol
    • 1-(4-Methoxyphenyl)imidazole
    • 4-(1H-Imidazolyl)-anisole
    • 4-(Imidazol-1-yl)anisole, GC 97%
    • N-(4-Methoxyphenyl)imidazole, 98%
    • 1-(4-METHOXYPHENYL)-1H-IMIDAZOLE 98%
    • MLS000420300
    • CS-0186258
    • InChI=1/C10H10N2O/c1-13-10-4-2-9(3-5-10)12-7-6-11-8-12/h2-8H,1H
    • AS-62021
    • SCHEMBL285074
    • DTXSID70275788
    • NCGC00246599-01
    • HMS1414L13
    • IFLab1_000959
    • 1-(4-Methoxyphenyl)-1H-imidazole #
    • MFCD00060492
    • SMR000322844
    • J-800093
    • n-(4-methoxyphenyl)imidazole
    • 10040-95-6
    • SCHEMBL12015230
    • 4-(Imidazol-1-yl)anisole
    • HMS2664D03
    • AKOS015851839
    • 4-(imidazol-1-yl)-anisole
    • J-640090
    • 1H-imidazole, 1-(4-methoxyphenyl)-
    • FT-0616789
    • 1-(4-methoxy-phenyl)-1h-imidazole
    • CHEMBL1537071
    • 1-(4-Methoxyphenyl)-1H-imidazole, 98%
    • DB-018605
    • imidazole, 1-(4-methoxy)phenyl-
    • MDL: MFCD00060492
    • Inchi: 1S/C10H10N2O/c1-13-10-4-2-9(3-5-10)12-7-6-11-8-12/h2-8H,1H3
    • InChI Key: XNLOIFUGGCCEQX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: White odorless crystalline powder
  • Density: 1.1455 (rough estimate)
  • Melting Point: 59-67 °C (lit.)
  • Boiling Point: 120 °C/0.1 mmHg(lit.)
  • Flash Point: 120°C/0.1mm
  • Refractive Index: 1.6300 (estimate)
  • PSA: 27.05000
  • LogP: 1.88090
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Methoxyphenyl)imidazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

1-(4-Methoxyphenyl)imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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